Cas no 630107-94-7 (4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl-)

• Product Name: 4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl-
• CAS No: 630107-94-7
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 1643647
• PubChem ID: 135495060
• Update Time: 2025-06-25

4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl-
• EN300-1462253
• SCHEMBL1032900
• 630107-94-7
• 2,6-diamino-5-cyclopropyl-3,4-dihydropyrimidin-4-one
• SCHEMBL12956675
• 2,6-diamino-5-cyclopropylpyrimidin-4-ol

• Inchi： 1S/C7H10N4O/c8-5-4(3-1-2-3)6(12)11-7(9)10-5/h3H,1-2H2,(H5,8,9,10,11,12)
• InChI Key： GPPBOTXRECERAZ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(N)N1)C1CC1

Computed Properties

• Exact Mass: 166.0856
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 93.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl-

4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl- (CAS No. 630107-94-7): A Comprehensive Overview

4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl-, identified by its CAS number CAS No. 630107-94-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple amino groups and a cyclopropyl substituent makes it a versatile scaffold for the development of novel bioactive molecules.

The< strong>2,6-diamino moiety in the molecular structure of 4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl- positions it as a promising candidate for further functionalization. This feature is particularly relevant in the design of inhibitors targeting various enzymatic pathways. The< strong>5-cyclopropyl group introduces steric hindrance, which can be exploited to enhance binding affinity and selectivity in drug-like molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The< strong>4(1H)-Pyrimidinone core structure is well-documented for its role in several pharmacophores, including antiviral, anticancer, and anti-inflammatory agents. The specific modifications present in CAS No. 630107-94-7 make it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for synthesizing more complex molecules. The< strong>2,6-diamino groups provide multiple sites for chemical modification, allowing researchers to tailor the properties of the final product to specific biological targets. This flexibility is crucial in the drug discovery process, where fine-tuning molecular structure can significantly impact activity and pharmacokinetics.

The cyclopropyl ring is another key feature that contributes to the compound's unique properties. Cyclopropane derivatives are known for their ability to enhance metabolic stability and bioavailability, making them valuable in drug design. The incorporation of this motif into the< strong>4(1H)-Pyrimidinone scaffold suggests that CAS No. 630107-94-7 could exhibit similar advantages when developed into a lead compound.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Pyrimidine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The< strong>4(1H)-Pyrimidinone scaffold is no exception and has shown promise in various preclinical models. Researchers are exploring its potential as an inhibitor of kinases and other enzymes involved in cancer progression.

The< strong>2,6-diamino-5-cyclopropylpyrimidinone derivative has also been investigated for its antimicrobial properties. Emerging evidence suggests that modifications within this core structure can lead to compounds with enhanced activity against resistant strains of bacteria and fungi. This aligns with the global effort to combat antimicrobial resistance, where novel chemical entities are desperately needed.

In addition to its therapeutic potential, this compound has implications in materials science and industrial applications. The unique structural features of< strong>CAS No. 630107-94-7, particularly the cyclopropyl group, make it a candidate for developing advanced polymers and coatings with improved durability and functionality.

The synthesis of< strong>4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to streamline the process and improve scalability.

The pharmacological profile of this compound is still under active investigation. Preclinical studies have begun to uncover its potential as a therapeutic agent, but much work remains before it can be translated into clinical use. Researchers are focusing on elucidating its mechanism of action and identifying any off-target effects that might limit its therapeutic utility.

The development of computational models has accelerated the drug discovery process significantly. These models can predict how different modifications will affect the biological activity of< strong>CAS No. 630107-94-7, allowing researchers to make informed decisions about which synthetic pathways to pursue.

The future prospects for this compound are promising given its unique structural features and potential applications across multiple fields. As research continues to uncover new biological targets and synthetic strategies, it is likely that< strong>4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl- will play an increasingly important role in both academic research and industrial development.